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Compound of Interest

Compound Name: Tert-butyl pivalate

Cat. No.: B097859 Get Quote

Essential Safety and Handling Guide for Tert-
butyl Pivalate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Tert-butyl pivalate. Adherence to

these guidelines is essential for ensuring laboratory safety and minimizing exposure risks.

Tert-butyl pivalate is classified as a combustible liquid.[1] It is crucial to handle this chemical

with appropriate safety measures to prevent accidents and ensure personal and environmental

safety.

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the correct use of personal protective

equipment. The following table summarizes the recommended PPE for handling Tert-butyl
pivalate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b097859?utm_src=pdf-interest
https://www.benchchem.com/product/b097859?utm_src=pdf-body
https://www.benchchem.com/product/b097859?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5339506&productDescription=TERT-BUTYL+PIVALATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b097859?utm_src=pdf-body
https://www.benchchem.com/product/b097859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommendation Specifications & Rationale

Eye and Face Protection
Safety glasses with side-

shields or goggles

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166. This protects

against splashes.[1]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

recommended. Always inspect

gloves for tears or holes before

use.[2]

Skin and Body Protection Lab coat or protective suit

Wear appropriate protective

clothing to prevent skin

contact.[1][3]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be needed for

work in confined spaces or

during spills.

Ensure adequate ventilation. If

exposure limits are exceeded,

a full-face respirator with a

particle filter is recommended.

[1][3]

Quantitative Safety Data
The following table summarizes key quantitative data for Tert-butyl pivalate.

Property Value

Boiling Point 134 - 135 °C / 273.2 - 275 °F[2]

Flash Point 68 °C / 154.4 °F

Molecular Formula C9 H18 O2[2]

Molecular Weight 158.24 g/mol

Standard Operating Procedure
The following workflow outlines the standard procedure for the safe handling of Tert-butyl
pivalate in a laboratory setting.
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Standard Operating Procedure for Handling Tert-butyl Pivalate

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Dispense Tert-butyl Pivalate

Perform Experiment

Tightly Close Container After Use

Dispose of Waste in
Designated Hazardous Waste Container

Clean Work Area

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tert-butyl pivalate.
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Emergency and Disposal Plans
Immediate and appropriate action is critical in the event of a spill or exposure.

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms

occur, seek medical attention.[1]

Inhalation: Move to fresh air. If symptoms occur, get medical attention.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention

if symptoms occur.[1]

Spill Response:

In the event of a spill, follow the procedures outlined in the diagram below.
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Chemical Spill Response for Tert-butyl Pivalate

Initial Response

Cleanup

Decontamination & Disposal

Evacuate Immediate Area

Alert Others Nearby

Don Appropriate PPE

Remove All Sources of Ignition

Absorb Spill with Inert Material
(e.g., sand, vermiculite)

Collect Absorbed Material into
a Suitable, Labeled Container

Clean Spill Area

Dispose of Waste as Hazardous

Ventilate the Area

Click to download full resolution via product page

Caption: Logical workflow for responding to a Tert-butyl pivalate spill.
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Disposal Plan:

All waste containing Tert-butyl pivalate must be treated as hazardous waste.

Chemical Waste: Collect all residual chemical and contaminated materials in a clearly

labeled, sealed, and compatible waste container.

Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be collected

in a designated hazardous waste container.

Regulations: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[1] Do not empty into drains.[1]

Handling and Storage
Handling: Wear personal protective equipment and ensure adequate ventilation. Avoid

contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Keep away from open

flames, hot surfaces, and sources of ignition.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Keep away

from heat, sparks, and flame.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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